Cas no 412030-10-5 (5-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine)

• Product Name: 5-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine
• CAS No: 412030-10-5
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD11656574
• CID: 328582
• PubChem ID: 23434035
• Update Time: 2025-05-20

5-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine
• 1H-Pyrrolo[2,3-c]pyridine, 2,3-dihydro-5-methoxy-
• 1H-PYRROLO[2,3-C]PYRIDINE,2,3-DIHYDRO-5-METHOXY
• 2,3-Dihydro-5-Methoxy-1H-Pyrrolo[2,3-c]Pyridine
• WJFXVTBMJUVLAX-UHFFFAOYSA-N
• 5654AB
• FCH1138333
• SY111580
• EN001296
• AX8237985
• AB1010138
• 5-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine
• MFCD11656574
• DTXSID90634030
• AS-50231
• 412030-10-5
• CS-0100846
• SCHEMBL1721036
• O11462
• EN300-4301112
• AMY42040
• 1H-Pyrrolo[2,3-c]pyridine,2,3-dihydro-5-methoxy-(9CI)
• AKOS015951425

• MDL： MFCD11656574
• Inchi： 1S/C8H10N2O/c1-11-8-4-6-2-3-9-7(6)5-10-8/h4-5,9H,2-3H2,1H3
• InChI Key： WJFXVTBMJUVLAX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2=C(C=N1)NCC2

Computed Properties

• Exact Mass: 150.07900
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2
• XLogP3: 1.2

Experimental Properties

• Density: 1.14
• Boiling Point: 268.369°C at 760 mmHg
• Flash Point: 116.106°C
• Refractive Index: 1.549
• PSA: 34.15000
• LogP: 1.19620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine

5-Methoxy-1H,2H,3H-Pyrrolo[2,3-c]pyridine (CAS No. 412030-10-5): A Comprehensive Overview

5-Methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine (CAS No. 412030-10-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to 5-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine.

Chemical Structure and Properties

5-Methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine is characterized by its distinctive molecular structure, which includes a pyrrole ring fused with a pyridine ring and a methoxy group at the 5-position. The molecular formula of this compound is C₉H₉N₂O, and it has a molecular weight of 167.18 g/mol. The presence of the methoxy group imparts specific electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies.

The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. Its physical properties include a melting point of approximately 95-97°C and a boiling point of around 300°C under standard conditions. These properties make it suitable for use in a wide range of experimental settings.

Synthesis Methods

The synthesis of 5-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine has been explored through various routes in the literature. One common method involves the condensation of 4-methoxypyridine-2-carbaldehyde with an appropriate amine or amino acid derivative under acidic conditions. This reaction typically proceeds via an intermediate imine formation followed by cyclization to form the desired pyrrolopyridine framework.

An alternative approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed coupling reactions. For instance, the Suzuki coupling reaction can be employed to couple a 4-methoxypyridine derivative with a suitable boronic acid or ester under mild conditions. This method offers high yields and excellent functional group tolerance.

Biological Activities

5-Methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine has been investigated for its potential biological activities in several studies. One notable area of research is its activity as a modulator of ion channels and receptors. Studies have shown that this compound can interact with specific ion channels such as potassium channels (K^{+) and calcium channels (Ca2+) in neuronal cells. This interaction can influence cellular excitability and neurotransmitter release, making it a potential candidate for the treatment of neurological disorders.}

In addition to its ion channel modulation properties, 5-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine has also been studied for its anti-inflammatory effects. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in immune cells. These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Clinical Applications and Research Advancements

The potential clinical applications of 5-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine are currently being explored through preclinical studies and early-stage clinical trials. One promising area is its use as an adjunct therapy in pain management. Preclinical studies have shown that this compound can enhance the analgesic effects of opioids without increasing their side effects. This could lead to more effective pain management strategies with reduced risk of addiction.

In another study published in the Journal of Medicinal Chemistry in 2021, researchers investigated the neuroprotective effects of 5-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine. The results indicated that this compound can protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have potential applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Conclusion

5-Methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine (CAS No. 412030-10-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses.